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Compound of Interest

Compound Name: vU6015929

Cat. No.: B2687919

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal procedures for
VU6015929 could not be located. The following information is based on general best practices
for the disposal of bioactive research chemicals. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific protocols and to ensure full
compliance with all applicable federal, state, and local regulations.

VU6015929 is a potent and selective dual discoidin domain receptor 1/2 (DDR1/2) inhibitor
used in laboratory research.[1][2][3][4] As a biologically active small molecule, it requires
careful handling and disposal to prevent potential environmental impact and ensure personnel
safety. Although sometimes shipped as a non-hazardous chemical for transport purposes, this
classification does not extend to its disposal.[5] All laboratory-generated waste, including
research chemicals, should be treated as potentially hazardous unless confirmed otherwise by
a qualified safety professional.[6]

Chemical and Physical Properties of VU6015929

For safe handling and waste characterization, it is crucial to be aware of the known properties
of VU6015929.
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Property Value

CAS Number 2442597-56-8[1][2][7]

Molecular Formula C24H19F4AN502[5][7]

Molecular Weight 485.43 g/mol [7][8]

Appearance Solid powder[5]

Solubility Soluble in DMSOI[2][7][8]

Storage Short term at 0 - 4°C; long term at -20°C[1][2][5]

Step-by-Step Disposal Protocol for VU6015929

The following protocol provides a general framework for the safe disposal of VU6015929 and
associated waste.

1. Waste ldentification and Segregation:

» Treat as Hazardous Chemical Waste: In the absence of specific data to the contrary,
VU6015929 should be managed as a hazardous chemical waste.

e Segregate Waste Streams: Do not mix VU6015929 waste with other waste categories like
biological, radioactive, or general trash. Maintain separate, clearly labeled waste containers
for:

o Solid Waste: Unused or expired VU6015929 powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.qg.,
weigh boats, pipette tips).

o Liquid Waste: Solutions containing VU6015929, including stock solutions (e.g., in DMSO)
and experimental media. Halogenated and non-halogenated solvent wastes should
typically be collected separately.[5]

o Sharps Waste: Needles, syringes, or other sharps contaminated with VU6015929 must be
placed in a designated, puncture-resistant sharps container.[8]
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2. Containerization and Labeling:

o Use Appropriate Containers: Collect waste in containers that are chemically compatible with
the contents and can be securely sealed.[1][5]

o Label Containers Clearly: All waste containers must be clearly labeled with the words
"Hazardous Waste" and the full chemical name: "VU6015929".[1][5] The label should also
include the accumulation start date and the primary hazards if known.

3. Storage of Waste:

» Designated Accumulation Area: Store waste containers in a designated Satellite
Accumulation Area within the laboratory, at or near the point of generation.[1]

e Secure Storage: Ensure containers are kept closed except when adding waste.[1][5] Store in
a secondary containment tray to prevent spills.

4. Arrange for Professional Disposal:

o Contact EHS: Follow your institution's established procedures to request a waste pickup
from the EHS department or their designated hazardous waste contractor.[6][8]

e Do Not Dispose Down the Drain: Never dispose of VU6015929 powder or solutions down the
sanitary sewer.[1][7] This is critical for preventing the release of bioactive compounds into
aguatic environments.

o Empty Container Disposal: An empty container that held VU6015929 should be managed as
hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous liquid waste.[5][6]

Disposal Workflow for Research Chemicals

The following diagram illustrates the logical steps for ensuring the safe and compliant disposal
of a research chemical like VU6015929.
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Caption: Disposal workflow for VU6015929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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